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Introduction
Occludin is a 65-kDa integral plasma-membrane protein that is a fundamental component of

tight junctions (TJs) in both epithelial and endothelial cells.[1][2] These junctions are critical for

establishing and maintaining cellular polarity and regulating the paracellular permeability of

barriers, controlling the passage of ions, solutes, and water between cells.[2][3] Occludin, with

its four transmembrane domains, two extracellular loops, and cytoplasmic N- and C-termini,

plays a pivotal role in the structural integrity and selective gating function of these barriers.[4]

The C-terminal domain is particularly important as it interacts with cytoplasmic plaque proteins

like Zonula Occludens-1 (ZO-1), linking the tight junction complex to the actin cytoskeleton.[4]

[5]

The expression and function of occludin are not uniform across all tissues and are dynamically

regulated by a complex network of signaling pathways.[6][7] Dysregulation of occludin

expression or function is implicated in the pathogenesis of numerous diseases, including

inflammatory bowel disease, various cancers, and ischemic stroke, making it a significant
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target for therapeutic intervention.[1][6][8] This guide provides a comprehensive overview of

occludin expression in different tissues, details common experimental protocols for its analysis,

and illustrates the key signaling pathways governing its regulation.

Data Presentation: Occludin Expression Across
Different Tissues
Occludin expression varies considerably among different tissue types, reflecting the diverse

barrier requirements of various organs. Generally, tissues forming stringent barriers exhibit

higher levels of occludin. The following tables summarize the relative expression of occludin at

both the mRNA and protein levels in various human and mouse tissues, as compiled from

multiple studies.

Table 1: Relative Occludin Protein Expression in Human
Tissues

Tissue Expression Level Cellular Localization

Kidney High
Cytoplasmic and membranous

expression.[9]

Colon / Intestine High

Cytoplasmic and membranous

expression in the simple

columnar epithelium.[10][11]

Liver Moderate Detected in hepatocytes.[12]

Lung Moderate Detected in pneumocytes.[13]

Brain Low
Primarily in endothelial cells of

the blood-brain barrier.[6][14]

Esophagus Not Detected
Not detected in the stratified

squamous epithelium.[11]

Testis Not Detected

Not detected in the

seminiferous tubules, but

staining observed in Leydig

cells.[13]
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This table is a synthesis of data from immunohistochemistry and proteomics studies.[9][10][11]

[13]

Table 2: Relative Occludin mRNA and Protein
Expression in Mouse Tissues

Tissue Relative mRNA Expression
Relative Protein
Expression

Duodenum Similar to other tissues High

Ileum Similar to other tissues High

Colon Similar to other tissues High

Kidney Similar to other tissues Low

Liver Similar to other tissues Moderate

Lung Similar to other tissues Very High

Brain Lower than other tissues Moderate

Skeletal Muscle Not Detected Not Detected

Data is based on a study comparing relative mRNA and protein levels in C57BL/6 mice. The

discrepancy between mRNA and protein levels, particularly in the kidney and lung, suggests

significant post-transcriptional regulation.[12][15]

Experimental Protocols
Accurate quantification and localization of occludin are crucial for understanding its

physiological and pathological roles. The following sections detail generalized protocols for

three common techniques used to analyze occludin expression.

Western Blotting for Occludin Detection
Western blotting is used to detect and quantify occludin protein in tissue or cell lysates.

1. Sample Preparation (Tissue Lysates):
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Harvest fresh tissue and wash briefly in ice-cold, neutral pH buffer (e.g., PBS) to remove

contaminants.[16] For long-term storage, flash-freeze in liquid nitrogen and store at -80°C.

[16]

Weigh the tissue and add an appropriate volume of ice-cold lysis buffer (e.g., RIPA buffer)

containing protease and phosphatase inhibitors. A common ratio is 1,000 µL of buffer per 50

mg of tissue.[17]

Homogenize the tissue on ice using a mechanical homogenizer.[17]

Centrifuge the homogenate at approximately 10,000 × g for 5-10 minutes to pellet cellular

debris.[17]

Transfer the supernatant (lysate) to a new tube. Determine the protein concentration using a

standard assay (e.g., BCA).[18]

Add 2X SDS sample buffer to the lysate. Note that for occludin, a multi-pass transmembrane

protein, high-temperature boiling can cause aggregation. A milder heating method (e.g.,

70°C for 10 minutes) or skipping the boiling step is recommended.

2. SDS-PAGE and Protein Transfer:

Load equal amounts of protein per lane onto an SDS-polyacrylamide gel.

Perform electrophoresis to separate proteins by molecular weight. Occludin has a predicted

molecular weight of ~59 kDa but often runs at ~65 kDa.[12]

Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

3. Immunoblotting:

Block the membrane for 1 hour at room temperature in a blocking solution (e.g., 5% non-fat

dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBS-T)) to prevent non-specific

antibody binding.

Incubate the membrane with a primary antibody specific to occludin, diluted in the antibody

solution, overnight at 4°C with gentle agitation.
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Wash the membrane multiple times with blotting buffer (e.g., TBS-T) to remove unbound

primary antibody.

Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour

at room temperature.

Wash the membrane again extensively with blotting buffer.

Detect the signal using a chemiluminescent substrate and capture the image with a digital

imager or film.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Electrophoresis & Transfer

Immunodetection

Tissue Homogenization
in Lysis Buffer

Centrifugation

Collect Supernatant
(Lysate)

Protein Quantification

Add SDS Sample Buffer
& Heat

Load Sample on
SDS-PAGE Gel

Run Electrophoresis

Transfer to
PVDF Membrane

Block Membrane

Incubate with
Primary Antibody

Wash

Incubate with HRP-
Secondary Antibody

Wash

Add Chemiluminescent
Substrate & Image

 

Tissue Preparation

Staining Procedure

Final Steps

Fixation & Paraffin
Embedding

Sectioning

Mount on Slides

Deparaffinize
& Rehydrate

Antigen Retrieval

Blocking

Primary Antibody
Incubation

Secondary Antibody
& Enzyme Complex

Chromogen
Development

Counterstain

Dehydrate & Clear

Mount & Coverslip

Microscopic Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RNA Preparation

cDNA Synthesis

qPCR Amplification

Data Analysis

Total RNA Extraction
from Tissue

DNase Treatment

RNA Quality Control
(Purity & Integrity)

Reverse Transcription

Prepare qPCR
Reaction Mix

Run on Thermal Cycler

Determine Cq Values

Calculate Relative Expression
(e.g., 2-ΔΔCt Method)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


External Stimuli

Intracellular Signaling Pathways

Regulatory Mechanisms

Cytokines
(e.g., TNF-α, IFN-γ)

MAPK Pathway PKC PathwayNF-κB Pathway

Endocytosis
(Caveolin-1)

via Caveolin-1

Growth Factors

Rho/RhoK Pathway

Ischemia

Phosphorylation
(Kinases: PKC, Src, CK2) Gene Expression

Occludin at
Tight Junction

Localization &
Interaction

Degradation
(MMPs, Ubiquitination)

Turnover Synthesis Removal from TJ

Barrier Function
(Permeability)

Maintains

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PKCη

Occludin

 Phosphorylates
 T403, T404 

Recruitment to TJ
(Barrier Assembly)

 Promotes 

CK2

 Phosphorylates
 S408 

ZO-1 Binding

 Reduces 

Src Kinase

 Phosphorylates
 Y398, Y402  Reduces 

ZO-1

 Binds 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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